Cas no 89186-34-5 (1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole(mixture E/Z))

• Product Name: 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole(mixture E/Z)
• CAS No: 89186-34-5
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 609510
• PubChem ID: 71322552
• Update Time: 2025-05-30

1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole(mixture E/Z) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[3-[(4-hydroxy-2-oxobutyl)amino]-1-oxo-2-propenyl]-
• 4-hydroxy-1-[(3-imidazol-1-yl-3-oxoprop-1-enyl)amino]butan-2-one
• 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole (mixture E
• 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole (mixture E
• 1H-Imidazole,1-[3-[(4-hydroxy-2-oxobutyl)amino]-1-oxo-2-propenyl]
• 4-hydroxy-1-{[3-(1H-imidazol-1-yl)-3-oxoprop-1-en-1-yl]amino}butan-2-one
• DTXSID30752222
• 89186-34-5
• FT-0662364
• AKOS030254683
• 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole(mixture E/Z)

• Inchi： 1S/C10H13N3O3/c14-6-2-9(15)7-11-3-1-10(16)13-5-4-12-8-13/h1,3-5,8,11,14H,2,6-7H2
• InChI Key： XTQFPQZZZXNBRC-UHFFFAOYSA-N
• SMILES： OCCC(CNC=CC(N1C=NC=C1)=O)=O

Computed Properties

• Exact Mass: 223.09600
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Melting Point: >105°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 84.22000
• LogP: -0.03100

1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole(mixture E/Z) Security Information

• Storage Condition：Amber Vial, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole(mixture E/Z)

Introduction to 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole(mixture E/Z) and Its Significance in Modern Chemical Biology

1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole(mixture E/Z) is a complex organic compound with the CAS number 89186-34-5, which has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its imidazole and octenoyl moieties, represents a fascinating subject of study for researchers exploring novel pharmacophores and bioactive molecules.

The structure of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole(mixture E/Z) features a highly functionalized backbone, incorporating both hydroxyl and azido groups, which contribute to its reactivity and potential biological activity. The presence of the E/Z mixture indicates a stereochemical diversity that can influence its interaction with biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways relevant to human health. The imidazole ring is a particularly important scaffold in medicinal chemistry, known for its ability to interact with various biological receptors and enzymes. The incorporation of an octenoyl group into this framework adds an additional layer of complexity, potentially enhancing binding affinity and selectivity.

One of the most compelling aspects of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole(mixture E/Z) is its potential application in drug discovery. The compound's unique structural features make it a promising candidate for further exploration as a lead molecule in the development of new therapeutic agents. Researchers have been particularly interested in its potential role in modulating inflammatory pathways and other disease-related mechanisms.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of small molecules. The E/Z mixture in this compound presents an opportunity to study how different stereoisomers can influence their pharmacological effects. This aspect is crucial for understanding the compound's mechanism of action and for optimizing its therapeutic potential.

The hydroxyl group in the molecule is another key feature that contributes to its reactivity. This group can participate in hydrogen bonding interactions, which are essential for binding to biological targets. Additionally, the presence of an azido group opens up possibilities for further chemical modifications, allowing researchers to explore new derivatives with enhanced biological activity.

From a synthetic chemistry perspective, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole(mixture E/Z) represents an intriguing challenge due to its complex structure. The synthesis of this compound requires careful consideration of reaction conditions and stereochemical control to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access such complex molecules more efficiently, paving the way for further exploration of their biological properties.

In conclusion, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oymidazole(mixture E/Z) is a multifaceted compound with significant potential in the field of chemical biology. Its unique structural features, including the imidazole ring, octenoyl group, and stereochemical diversity, make it a valuable candidate for drug discovery and mechanistic studies. As research in this area continues to evolve, compounds like this are likely to play an increasingly important role in the development of new therapeutic strategies.